1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine

• IUPAC Name: 3-(4-methoxyphenyl)-3-phenyl-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C20H23NO2/c1-23-18-11-9-17(10-12-18)19(16-7-3-2-4-8-16)15-20(22)21-13-5-6-14-21/h2-4,7-12,19H,5-6,13-15H2,1H3
• InChI Key: YAJOPWHIBUNHLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)N2CCCC2)C3=CC=CC=C3
• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol

Description

1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine, also known as MPPP, is a synthetic compound that belongs to the class of cathinones. It is a designer drug that has been found to have psychoactive effects and is often used as a recreational drug. However, MPPP has also been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine works by increasing the levels of dopamine and serotonin in the brain. It acts as a reuptake inhibitor, preventing the reuptake of these neurotransmitters, which leads to an increase in their concentration in the synaptic cleft. This increase in neurotransmitter levels is believed to be responsible for the psychoactive effects of 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine.
Biochemical and Physiological Effects
1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine has been found to have a range of biochemical and physiological effects. It has been shown to increase locomotor activity in rats, indicating its potential as a stimulant. 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine has also been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been shown to have consistent effects across different experiments, making it a reliable tool for studying the effects of dopamine and serotonin on behavior and cognition. However, 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine also has limitations. It is a designer drug that has not been extensively studied in humans, and its long-term effects are not well understood.

Future Directions

There are several future directions for research on 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine. One area of research is the development of new synthetic compounds that have similar effects to 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine but with fewer side effects. Another area of research is the study of the long-term effects of 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine on the brain and behavior. Finally, 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine could be used as a tool to study the effects of dopamine and serotonin on various diseases, such as depression and addiction.
Conclusion
In conclusion, 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine is a synthetic compound that has potential applications in various fields. It has been studied for its potential use as a treatment for depression, anxiety, and addiction. 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine works by increasing the levels of dopamine and serotonin in the brain and has been shown to have a range of biochemical and physiological effects. While 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine has several advantages for use in lab experiments, its long-term effects are not well understood, and further research is needed to fully understand its potential applications.

Synthesis Methods

1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine can be synthesized through a multi-step process that involves the condensation of 4-methoxyphenylacetic acid with phenylpropanone followed by the reduction of the resulting ketone with sodium borohydride. The final step involves the reaction of the resulting alcohol with pyrrolidine to form 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine.

Scientific Research Applications

1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine has been the subject of scientific research due to its potential applications in various fields. It has been studied as a potential treatment for depression, anxiety, and addiction. 1-[3-(4-methoxyphenyl)-3-phenylpropanoyl]pyrrolidine has also been investigated for its potential use as a chemical tool to study the effects of dopamine and serotonin on behavior and cognition.